Cas no 91011-97-1 (2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro-)

2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro-, is a heterocyclic amine derivative featuring a benzodioxepin core structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The fused dioxepin ring system imparts rigidity and conformational stability, which can enhance binding affinity in target interactions. Its amine functionality allows for further derivatization, making it a versatile intermediate in synthetic applications. The dihydro form improves solubility and metabolic stability compared to fully aromatic analogs. Researchers value this compound for its balanced lipophilicity and potential CNS activity, though specific applications require further pharmacological evaluation. Proper handling is advised due to its reactive amine group.

2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro- structure

91011-97-1 structure

Product Name:2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro-

CAS No:91011-97-1

MF:C₁₀H₁₃NO₂

MW:179.215722799301

CID:4306723

Update Time:2026-04-14

2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro-

2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-45019779-1.0g	1-(3,4-dihydro-2H-1,5-benzodioxepin-2-yl)methanamine	91011-97-1	95%	1.0g	$0.0	2022-12-06

2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro- Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro-

Introduction to 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro (CAS No. 91011-97-1)

The compound 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro (CAS No. 91011-97-1) represents a significant area of interest in the field of medicinal chemistry and pharmacology. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The benzodioxepine core in its molecular structure is a key feature that contributes to its pharmacological profile, making it a valuable scaffold for drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of 3,4-dihydro derivatives in modulating various biological pathways. The presence of the 2-methanamine group in this compound suggests a potential for interaction with biological targets such as enzymes and receptors. This structural motif has been explored in the design of novel therapeutic agents targeting neurological and cardiovascular disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have been investigating its role in developing neuroprotective agents, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. The benzodioxepine ring system is known for its ability to cross the blood-brain barrier, which is a critical factor for central nervous system (CNS) drug delivery.

The synthesis of 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize byproduct formation, making the synthesis more sustainable.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate affinity for certain serotonin receptors, suggesting a potential role in treating mood disorders and anxiety-related conditions. The 3,4-dihydro modification enhances lipophilicity, which can improve oral bioavailability—a crucial factor for therapeutic efficacy. Further research is ongoing to elucidate its exact mechanism of action and to explore possible side effects.

The compound's structural similarity to known pharmaceuticals has also sparked interest in its potential use as a prodrug or a structure-based drug design candidate. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can predict how this molecule might interact with biological targets at the atomic level. This approach has accelerated the discovery of novel bioactive compounds and has reduced the time required for experimental validation.

From a regulatory perspective, the handling and distribution of 2H-1,5-Benzodioxepin-2-methanamine, 3,4-dihydro must comply with international guidelines to ensure safety and efficacy. Manufacturers are required to provide detailed toxicological data before it can be used in clinical trials or commercial applications. This includes assessments of acute toxicity, chronic exposure risks, and potential environmental impact.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable therapeutic options for patients worldwide. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.